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Compound of Interest

Compound Name: Polyglycerin-6

Cat. No.: B012677

An Objective Guide for Researchers, Scientists, and Drug Development Professionals

The selection of humectants and emollients in cosmetic formulations is a critical decision,
balancing efficacy with consumer safety. Polyglycerin-6, a polymer of glycerin, has gained
prominence as a versatile and generally well-tolerated ingredient. This guide provides a
comprehensive toxicological comparison of Polyglycerin-6 with common alternatives such as

Polyethylene Glycols (PEGSs), Butylene Glycol, and Propylene Glycol, supported by available
experimental data.

Comparative Toxicological Data

The following tables summarize the available quantitative and qualitative data for
Polyglycerin-6 and its alternatives across key toxicological endpoints.
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Experimental Protocols

The toxicological data presented are primarily derived from studies following standardized
methodologies, most notably the OECD Guidelines for the Testing of Chemicals. Below are
detailed descriptions of the key experimental protocols.

Acute Dermal Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

Observation
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Experimental workflow for OECD 404 Acute Dermal Irritation test.

Acute Eye Irritation/Corrosion (OECD 405)

This test assesses the potential of a substance to produce irritation or damage to the eye.

Click to download full resolution via product page
Workflow for the OECD 405 Acute Eye Irritation/Corrosion test.

Skin Sensitization: Guinea Pig Maximization Test
(GPMT) (OECD 406)

The GPMT is a method to determine if a substance can provoke a delayed contact
hypersensitivity (allergic) reaction.
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Day 0: Intradermal injections of:
1) Freund's Complete Adjuvant (FCA)
2) Test substance
3) Test substance in FCA

Day 7: Topical application of test substance
(on pre-treated area)

|
:Rest Period (10-14 days)

Topical application of test substance to a naive site

Scoring

Observe and score skin reactions at 24 hours

:

Observe and score skin reactions at 48 hours

Click to download full resolution via product page

Guinea Pig Maximization Test (OECD 406) procedure.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

This in vitro test is widely used to assess the mutagenic potential of chemical substances.
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Select histidine-dependent Salmonella typhimurium strains
and/or tryptophan-dependent Escherichia coli strains
Prepare test with and without metabolic activation system (S9 mix)

Expose bacterial strains to various concentrations of the test substance
Plate bacteria on minimal agar plates lacking the essential amino acid

Incubate plates for 48-72 hours
Count revertant colonies
Compare colony counts to negative (solvent) control

Click to download full resolution via product page

Ames Test (OECD 471) experimental workflow.

Discussion and Conclusion
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The available toxicological data consistently support the safety of Polyglycerin-6 for cosmetic
use. In studies on polyglycerol mixtures containing Polyglycerin-6, it has been shown to be
non-irritating to the skin and only minimally irritating to the eyes, with effects resolving quickly. A
Human Repeat Insult Patch Test on a related compound, polyglyceryl-6 polyricinoleate,
demonstrated no potential for skin sensitization[5]. Furthermore, genotoxicity studies on
polyglycerol mixtures have not indicated any mutagenic potential. The Cosmetic Ingredient
Review (CIR) Expert Panel has concluded that Polyglycerin-6 is safe as used in cosmetics[7].

In comparison, common alternatives like Butylene Glycol and Propylene Glycol are also
generally considered safe but have a slightly higher potential for mild skin and eye irritation[1]
[2][8]. Propylene Glycol, in particular, has been associated with a higher incidence of allergic
contact dermatitis in susceptible individuals[6][9]. Polyethylene Glycols (PEGS) have a
favorable safety profile, being generally non-irritating and non-sensitizing on intact skin[3].
However, concerns have been raised about the potential for contamination with ethylene oxide
and 1,4-dioxane, which are byproducts of the ethoxylation process used to manufacture PEGs.

Based on the current body of evidence, Polyglycerin-6 presents a very low-risk toxicological
profile, making it a favorable choice for cosmetic formulations, particularly for products intended
for sensitive skin. Its performance in safety assessments is comparable or superior to that of
the common alternatives discussed. As with any cosmetic ingredient, formulation context is
crucial, and final product safety should always be confirmed through appropriate testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Toxicological Comparison of Polyglycerin-6 for
Cosmetic Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012677#toxicological-evaluation-of-polyglycerin-6-
for-cosmetic-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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